Cas no 30683-74-0 (Tridecanenitrile,3-hydroxy-)

• Product Name: Tridecanenitrile,3-hydroxy-
• CAS No: 30683-74-0
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 315718
• PubChem ID: 121786
• Update Time: 2025-04-19

Tridecanenitrile,3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Tridecanenitrile,3-hydroxy-
• 8-Hydroxytridecanenitrile
• 3-hydroxytridecanenitrile
• 30683-74-0
• DTXSID70952926
• EINECS 250-289-4
• NS00050334

• Inchi： 1S/C13H25NO/c1-2-3-4-5-6-7-8-9-10-13(15)11-12-14/h13,15H,2-11H2,1H3
• InChI Key： BMSKXVOVAICYGJ-UHFFFAOYSA-N
• SMILES： OC(CC#N)CCCCCCCCCC

Computed Properties

• Exact Mass: 211.19375
• Monoisotopic Mass: 211.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 0.901
• Boiling Point: 348.9°Cat760mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.455
• PSA: 44.02